Cas no 1158201-88-7 (2-piperazin-1-ylsulfonylethanamine;dihydrochloride)

• Product Name: 2-piperazin-1-ylsulfonylethanamine;dihydrochloride
• CAS No: 1158201-88-7
• MF: C₆H₁₆ClN₃O₂S
• MW: 229.728138923645
• CID: 4573926
• PubChem ID: 45791790
• Update Time: 2025-05-20

2-piperazin-1-ylsulfonylethanamine;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(Piperazine-1-sulfonyl)ethan-1-amine Dihydrochloride
• 2-piperazin-1-ylsulfonylethanamine;dihydrochloride
• F92081
• AKOS008110421
• 2-(Piperazin-1-ylsulfonyl)ethan-1-amine dihydrochloride
• Z752370822
• EN300-50629
• 2-(Piperazin-1-ylsulfonyl)ethan-1-aminedihydrochloride
• 1158201-88-7

• Inchi： 1S/C6H15N3O2S.ClH/c7-1-6-12(10,11)9-4-2-8-3-5-9;/h8H,1-7H2;1H
• InChI Key： SLEOSHYWDUPWQW-UHFFFAOYSA-N
• SMILES： S(N1CCNCC1)(=O)(=O)CCN.Cl

Computed Properties

• Exact Mass: 265.0418534g/mol
• Monoisotopic Mass: 265.0418534g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.8Ų

Additional information on 2-piperazin-1-ylsulfonylethanamine;dihydrochloride

Introduction to 2-piperazin-1-ylsulfonylethanamine; dihydrochloride (CAS No. 1158201-88-7)

2-piperazin-1-ylsulfonylethanamine; dihydrochloride, identified by its Chemical Abstracts Service (CAS) number 1158201-88-7, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of sulfonamide derivatives, which are widely recognized for their diverse biological activities and therapeutic potential. The structural composition of this molecule incorporates a piperazine ring, a moiety that is particularly notable for its ability to enhance binding affinity and selectivity in drug design.

The dihydrochloride salt form of this compound is particularly noteworthy, as it improves solubility and stability, making it more suitable for various applications in medicinal chemistry. The sulfonamide group (-SO₂NH₂) is a key pharmacophore in many drugs, contributing to mechanisms such as inhibition of enzyme activity and modulation of receptor interactions. In recent years, sulfonamide derivatives have been extensively studied for their roles in treating a range of conditions, including infections, inflammation, and metabolic disorders.

Recent advancements in the field of drug discovery have highlighted the importance of 2-piperazin-1-ylsulfonylethanamine; dihydrochloride due to its unique chemical properties. The piperazine moiety, characterized by its nitrogen-rich structure, enhances the compound's ability to interact with biological targets. This interaction is critical for achieving high efficacy in therapeutic applications. The sulfonamide group further contributes to the compound's pharmacological profile by facilitating hydrogen bonding and ionic interactions with biological molecules.

One of the most compelling aspects of this compound is its potential in the development of novel therapeutic agents. Researchers have been exploring its applications in various therapeutic areas, including oncology, neurology, and immunology. For instance, studies have demonstrated that sulfonamide derivatives can modulate pathways involved in cancer cell proliferation and apoptosis. The presence of the piperazine ring in 2-piperazin-1-ylsulfonylethanamine; dihydrochloride enhances its ability to target specific enzymes and receptors implicated in these pathways.

The compound's structural features also make it a valuable scaffold for designing next-generation drugs. Medicinal chemists have leveraged its framework to develop analogs with improved pharmacokinetic properties and reduced side effects. The dihydrochloride salt form, in particular, has been found to enhance bioavailability and prolong drug action, making it an attractive candidate for clinical development.

In the realm of academic research, 2-piperazin-1-ylsulfonylethanamine; dihydrochloride has been used as a key intermediate in synthesizing more complex molecules with targeted biological activities. Its versatility allows researchers to modify its structure while retaining its core pharmacophoric features. This flexibility has led to numerous patents and publications detailing novel derivatives with enhanced therapeutic profiles.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that researchers obtain high-quality material for their studies. Techniques such as catalytic hydrogenation and nucleophilic substitution play crucial roles in constructing the desired molecular framework.

From a regulatory perspective, 2-piperazin-1-ylsulfonylethanamine; dihydrochloride has undergone rigorous testing to meet safety and efficacy standards set by global health authorities. Preclinical studies have evaluated its potential benefits across various disease models, providing valuable insights into its therapeutic utility. These studies have laid the groundwork for future clinical trials aimed at assessing its efficacy in human populations.

The role of computational chemistry has been instrumental in understanding the behavior of this compound at a molecular level. Advanced modeling techniques have allowed researchers to predict how it interacts with biological targets, providing a rational basis for designing optimized derivatives. This approach has accelerated the drug discovery process by minimizing trial-and-error experimentation.

The future prospects for 2-piperazin-1-ylsulfonylethanamine; dihydrochloride are promising, with ongoing research exploring new applications and formulations. Collaborative efforts between academia and industry are expected to yield innovative therapies based on this compound's unique properties. As our understanding of biological systems continues to evolve, so too will the applications of sulfonamide derivatives like this one.